2-Acetyl-4-chlorophenyl 3-nitrobenzoate

• Molecular Formula: C15H10ClNO5
• Molecular Weight: 319.69g/mol
• IUPAC Name: (2-acetyl-4-chlorophenyl) 3-nitrobenzoate
• InChI: InChI=1S/C15H10ClNO5/c1-9(18)13-8-11(16)5-6-14(13)22-15(19)10-3-2-4-12(7-10)17(20)21/h2-8H,1H3
• InChI Key: SHPORZUMJKFIHB-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C=CC(=C1)Cl)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Description

2-Acetyl-4-chlorophenyl 3-nitrobenzoate is a benzoate ester derivative featuring a 3-nitrobenzoic acid moiety esterified with 2-acetyl-4-chlorophenol. Its molecular formula is C₁₅H₁₀ClNO₅, with a molecular weight of 343.70 g/mol.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomerism: Nitro Group Position

The position of the nitro group on the benzoate ring significantly alters physicochemical and biological properties:

• (4-Chlorophenyl) 4-nitrobenzoate (CAS 1262005-91-3): This analog lacks the 2-acetyl group and has a 4-nitro substituent. Its molecular formula (C₁₃H₈ClNO₄, MW 295.66 g/mol) results in lower polarity and molecular weight than the target compound .

Substituent Effects: Acetyl and Chloro Groups

• 2-Acetylphenyl 3-nitrobenzoate (hypothetical analog): Replacing the 4-chloro group with hydrogen decreases molecular weight (C₁₄H₁₀NO₅, MW 296.24 g/mol) and alters electronic properties, impacting reactivity.

Physical and Chemical Properties

• Melting Points: The 2-acetyl group in 2-acetyl-4-chlorophenyl 3-nitrobenzoate increases molecular weight and likely raises the melting point compared to non-acetylated analogs.

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Biological Activity (Bioreporter Induction)
2-Acetyl-4-chlorophenyl 3-nitrobenzoate	C₁₅H₁₀ClNO₅	343.70	3-NO₂ (benzoate), 2-COCH₃, 4-Cl (phenyl)	Not Tested
(4-Chlorophenyl) 4-nitrobenzoate	C₁₃H₈ClNO₄	295.66	4-NO₂ (benzoate), 4-Cl (phenyl)	Not Active
4-Chlorophenyl 3-nitrobenzoate	C₁₃H₈ClNO₄	295.66	3-NO₂ (benzoate), 4-Cl (phenyl)	Not Active (Inferred from )

Table 2: Key Functional Group Impacts

Functional Group	Effect on Properties
3-Nitro (benzoate)	Enhances electron deficiency; may increase thermal stability
4-Chloro (phenyl)	Contributes to hydrophobicity; influences crystallinity
2-Acetyl (phenyl)	Introduces steric bulk; may reduce solubility in aqueous media